![molecular formula C22H22N2O5S2 B6561217 3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide CAS No. 946380-39-8](/img/structure/B6561217.png)
3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide
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Description
3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is a useful research compound. Its molecular formula is C22H22N2O5S2 and its molecular weight is 458.6 g/mol. The purity is usually 95%.
The exact mass of the compound 3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide is 458.09701415 g/mol and the complexity rating of the compound is 728. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzene-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Electroactive Materials for Organic Electronics
- Application : It plays a crucial role in developing electroactive materials for organic electronics. These materials find applications in organic solar cells, organic light-emitting diodes (OLEDs), and field-effect transistors (OFETs). DMOT’s π-conjugated structure contributes to its semiconducting properties, making it valuable in these electronic devices .
Photoinduced Energy Transfer Studies
- Application : Researchers use this dyad to study photoinduced energy transfer processes. By investigating how energy is transferred between the components, scientists gain insights into light-harvesting mechanisms and potential applications in photovoltaics and artificial photosynthesis .
Conductive Polymers: PEDOT Synthesis
- Application : EDOT is a key monomer in the synthesis of poly(3,4-ethylenedioxythiophene) (PEDOT). PEDOT is a conductive polymer widely used in flexible electrodes, sensors, and electrochromic devices. Its high electrical conductivity and stability make it valuable in various applications .
Polymerization and Energy Storage Devices
- Application : These polymers have potential applications in energy storage devices, such as supercapacitors and batteries. Their redox activity and stability make them attractive candidates for electrochemical energy storage .
Thiophene Derivatives in Medicinal Chemistry
- Application : Researchers explore thiophene derivatives for their pharmacological properties. DMOT’s structural features may inspire the design of novel drug candidates or serve as a scaffold for medicinal chemistry studies .
Functional Materials in Nanotechnology
- Application : Researchers investigate DMOT-based materials for use in nanosensors, nanocarriers, and other nanodevices. Its solubility and compatibility with other materials enhance its versatility in nanotechnology .
properties
IUPAC Name |
3,4-dimethoxy-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O5S2/c1-28-19-10-8-17(14-20(19)29-2)31(26,27)23-16-7-9-18-15(13-16)5-3-11-24(18)22(25)21-6-4-12-30-21/h4,6-10,12-14,23H,3,5,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVURROFLUKUZGC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(CCC3)C(=O)C4=CC=CS4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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